Cas no 56834-02-7 (tert-Butyl 2-(aminooxy)acetate)

• Product Name: tert-Butyl 2-(aminooxy)acetate
• CAS No: 56834-02-7
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD22376565
• CID: 347729
• PubChem ID: 12919121
• Update Time: 2025-08-02

tert-Butyl 2-(aminooxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(aminooxy)acetate
• Acetic acid, (aminooxy)-, 1,1-dimethylethyl ester
• tert-Butyl 2-aminooxyacetate
• Tertbutyl-2-(aminooxy)acetate
• tert-Butyl 2-aminoxyacetate
• tert-Butyl aminooxyacetate
• MXJGKTHZWIGRJG-UHFFFAOYSA-N
• 56834-02-7
• Acetic acid, 2-(aminooxy)-, 1,1-dimethylethyl ester
• AM62719
• O-(tert-butoxycarbonylmethyl)hydroxylamine
• t-butyl 2-aminooxyacetate
• t-Butyl 2-aminoxyacetate
• A851891
• DTXSID70512943
• t-butoxycarbonylmethoxyamine
• RB3106
• tert-butyl (aminooxy)acetate
• O-t-butoxycarbonylmethylhydroxylamine
• SY047307
• tert-Butyl2-(aminooxy)acetate
• FT-0688904
• SCHEMBL2173720
• amino-oxyacetic-acid-tert-butyl-ester
• AS-54425
• tert-butoxycarbonylmethoxyamine
• CS-0187667
• SB75576
• EN300-341553
• MFCD22376565
• tert-butyl(aminooxy)acetate
• AKOS015998735
• DA-04799

• MDL： MFCD22376565
• Inchi： 1S/C6H13NO3/c1-6(2,3)10-5(8)4-9-7/h4,7H2,1-3H3
• InChI Key： MXJGKTHZWIGRJG-UHFFFAOYSA-N
• SMILES： O(C(CON)=O)C(C)(C)C

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.042
• Boiling Point: 210 ºC
• Flash Point: 77 ºC
• PSA: 61.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on tert-Butyl 2-(aminooxy)acetate

Research Brief on tert-Butyl 2-(aminooxy)acetate (CAS: 56834-02-7) in Chemical Biology and Pharmaceutical Applications

tert-Butyl 2-(aminooxy)acetate (CAS: 56834-02-7) is a versatile chemical intermediate widely used in the synthesis of bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This compound serves as a key building block for the introduction of aminooxy functional groups, which are essential in bioconjugation, drug delivery systems, and the development of novel therapeutics. Recent studies have highlighted its significance in the synthesis of antibody-drug conjugates (ADCs), targeted therapies, and prodrug strategies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized tert-Butyl 2-(aminooxy)acetate as a critical reagent for the site-specific modification of monoclonal antibodies. The aminooxy group enabled efficient oxime ligation with aldehyde-functionalized payloads, resulting in ADCs with improved stability and therapeutic efficacy. The study demonstrated that this approach minimized heterogeneity, a common challenge in ADC development, and enhanced the pharmacokinetic profile of the final product.

Another notable application of tert-Butyl 2-(aminooxy)acetate was reported in a Nature Communications paper, where it was employed in the synthesis of hypoxia-activated prodrugs. The aminooxy functionality facilitated the development of prodrugs that selectively release cytotoxic agents under hypoxic conditions, a hallmark of solid tumors. This strategy holds promise for reducing off-target effects and improving the safety profile of cancer therapeutics.

Recent advancements in chemical biology have also leveraged tert-Butyl 2-(aminooxy)acetate for the development of activity-based probes (ABPs). These probes enable the visualization and quantification of enzyme activity in complex biological systems, providing valuable insights into disease mechanisms and drug-target interactions. A 2024 study in ACS Chemical Biology detailed the use of this compound in designing ABPs for serine hydrolases, a class of enzymes implicated in various pathological conditions.

The synthetic utility of tert-Butyl 2-(aminooxy)acetate extends to peptide and protein engineering. Researchers have exploited its reactivity for the site-specific incorporation of aminooxy groups into peptides, enabling subsequent conjugation with diverse payloads. This approach has been instrumental in the development of peptide-drug conjugates and biomaterials with tailored properties. A recent publication in Bioconjugate Chemistry showcased its use in creating stimuli-responsive hydrogels for controlled drug release.

Despite its widespread applications, challenges remain in the large-scale production and purification of tert-Butyl 2-(aminooxy)acetate. Recent process chemistry studies have focused on optimizing synthetic routes to improve yield and scalability while maintaining high purity standards. These efforts are critical for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, tert-Butyl 2-(aminooxy)acetate (CAS: 56834-02-7) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its unique reactivity profile and versatility make it an indispensable tool for developing next-generation therapeutics and bioconjugation strategies. Ongoing research is expected to further expand its applications and address current limitations in synthesis and implementation.